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Compound of Interest

Compound Name: 2,3,4-Trihydroxypentanedioic acid

Cat. No.: B3433929

Chemical Identification:

e Common Name: Tartaric Acid[1]

e Synonyms: 2,3,4-Trihydroxypentanedioic acid, Ribaric acid, Arabinaric acid[2][3]
e CAS Numbers: 488-31-3, 33012-62-3[2][4][5][6]

Immediate Safety Concerns:

2,3,4-Trihydroxypentanedioic acid, commonly known as tartaric acid, is a solid that can
cause skin irritation and serious eye damage.[1][7] Inhalation of dust may irritate the respiratory
tract.[1][7] Ingestion of large amounts can lead to gastrointestinal irritation.[1][7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure safety. The
following table summarizes the recommended PPE for handling 2,3,4-
Trihydroxypentanedioic acid in different operational scenarios.
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_ Eye/Face _ Respiratory Skin and Body
Operation ] Hand Protection ) ]
Protection Protection Protection
Penetration-
) ) resistant work Not generally
Handling solid Safety goggles - Lab coat or long-
o gloves (e.g., required if )
powder (small with side o o sleeved clothing.
. ) nitrile, butyl ventilation is
guantities) shields[7][8] [10]
rubber, PVC)[8] adequate.[8]
[l
] ] Penetration- o
Handling solid A type P filtering

powder (large
guantities or in
poorly ventilated

areas)

Tight-sealing
safety goggles or
a face shield.[1]
[10]

resistant work
gloves (e.g.,
nitrile, butyl
rubber, PVC).[8]
(9]

facemask or a
full-facepiece
dust/mist

respirator.[7][9]

Long-sleeved
overalls, safety

footwear.[9]

Preparing and
handling

solutions

Chemical safety

goggles.[7]

Chemical-
resistant gloves
(e.g., nitrile, butyl
rubber, PVC).[8]

Not generally
required if done
in a well-
ventilated area or

fume hood.

Lab coat, acid-
resistant
clothing.[8]

Cleaning spills

Chemical safety
goggles and a
face shield if
splashing is

possible.

Chemical-

resistant gloves.

A dust mask or
respirator if
cleaning a solid

spill.

Full protective
clothing,
including boots.
[11]

Operational and Disposal Plans

Handling Procedures:

e Ventilation: Always handle 2,3,4-Trihydroxypentanedioic acid in a well-ventilated area to

minimize dust inhalation.[1] For larger quantities, use local exhaust ventilation.

e Minimizing Dust: Take care to minimize dust generation when handling the solid form.[1]
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e Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
areas where the chemical is used.[10][12] Contaminated clothing should be removed and
washed before reuse.[10][12]

o Storage: Store in a cool, dry, and well-ventilated place in tightly closed containers.[1][10]
Keep away from incompatible materials such as strong oxidizing agents.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[7][10] Seek immediate medical attention.[10]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.[10]
Get medical attention if irritation develops and persists.[10]

Inhalation: Remove to fresh air.[10] If breathing is difficult, seek medical attention.

Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water and drink plenty of water.
[12] Never give anything by mouth to an unconscious person.[10] Call a physician.[10]

Disposal Plan:

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[12][13]

o Spill Cleanup: For solid spills, sweep up and shovel into suitable containers for disposal.[12]
[14] Avoid creating dust. For liquid spills, contain the spill and absorb with an inert material
before placing in a suitable container for disposal. Do not let the product enter drains.[7]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2,3,4-Trihydroxypentanedioic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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